Cas no 126-75-0 (Demeton-S)

Demeton-S Properties

Names and Identifiers

• Phosphorothioic acid,O,O-diethyl S-[2-(ethylthio)ethyl] ester
• DEMETON S
• Demeton in acetone
• 1-diethoxyphosphorylsulfanyl-2-ethylsulfanylethane
• Demeton-S
• DemetonS Solution
• DEMETON
• Demeton S100µg
• Demetonthiol
• Isodemeton
• ISOSYSTOX
• Izosystox
• mercaptophos thiol
• O,O-diethyl S-[2-(ethylsulfanyl)ethyl] phosphorothioate
• O,O-diethyl S-[2-(ethylthio)ethyl] phosphorothioate
• O,O-diethyl S-2-ethylthioethyl phosphorothioate
• O,O-diethyl-S-2-ethylthioethyl phosphorothioate
• Thioldemeton
• Ethylthionodemeton
• O,O-Diethyl S-[2-(ethylthio)ethyl] thiophosphate
• Systox-thiol
• ＳDeMeto
• po-systox
• thiolsystox
• Demeton-S 0
• is
• +Expand

• InChIKey： GRPRVIYRYGLIJU-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H19O3PS2/c1-4-10-12(9,11-5-2)14-8-7-13-6-3/h4-8H2,1-3H3
• SMILES： CCOP(=O)(OCC)SCCSCC

Computed Properties

• Exact Mass: 258.05100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 9
• Heavy Atom Count: 14
• Complexity: 168
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.65380
• PSA: 95.94000
• Refractive Index: 1.5207 (589.3 nm 20 ºC)
• Boiling Point: 1340C
• Melting Point: 95-97 ºC
• Flash Point: 45 °C
• Solubility: Slightly soluble (9 g/l) (25 º C),
• Color/Form: Transparent oily liquid with garlic odor
• Solubility: Soluble in toluene \ xylene \ chloroform and other organic solvents, insoluble in water
• Density: 1.228 g/cm3 (20 ºC)

Related Categories

• Pesticide Chemicals Pesticides Pesticides